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Compound of Interest

Compound Name: Tok 8801

CAS No.: 105963-46-0

Cat. No.: B1199795

Get Quote

Part 1: Executive Safety Assessment
TOK-8801 (N-(2-phenylethyl)-3,6,6-trimethyl-5,6-dihydroimidazo[2,1-b]thiazole-2-carboxamide)

is a bioactive immunomodulator used in pharmaceutical research. Unlike standard laboratory

reagents, its disposal requires strict adherence to protocols designed for High-Potency Active

Pharmaceutical Ingredients (HPAPIs) to prevent environmental contamination and unintended

biological exposure.

CRITICAL DISAMBIGUATION:

Target Substance:TOK-8801 (Immunomodulator, CAS: 105963-46-0).[1]

NOT to be confused with:

Oxalyl Chloride (Sigma-Aldrich Product No. O8801) – A corrosive, water-reactive reagent.

TOK ZR-8800 – A photoresist used in semiconductor manufacturing.

Gear Oils (e.g., 8801 Syncro).
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Verify your container label against the CAS number (105963-46-0) before proceeding.

Chemical Identification & Hazard Profile
Parameter Specification

Chemical Name TOK-8801

CAS Number 105963-46-0

Molecular Formula C₁₇H₂₁N₃OS

Classification
Bioactive Research Chemical /

Immunomodulator

Physical State
Solid (Lyophilized powder) or Solution (in

DMSO/Ethanol)

Primary Hazard

Potent biological activity; potential immune

system modulation.[1][2][3][4][5][6][7][8][9][10]

[11] Treat as Toxic by ingestion/inhalation.[12]

Disposal Class
Non-Halogenated Organic / Pharmaceutical

Waste (Must be Incinerated)

Part 2: Disposal Decision Logic
The following workflow dictates the disposal path based on the physical state and

concentration of the waste.
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(<3% by volume/weight) Bulk/Stock Waste Segregate Solvents

(Do NOT mix with Oxidizers)

Yellow Biohazard/Chem Bin
(Double Bagged)

Label 'High Potency'

High-Temperature Incineration
(Approved Chemical Waste Facility)

Label as 'TOK-8801 Solution'

Action Required Critical Hazard

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of TOK-8801 waste streams.

Part 3: Detailed Disposal Protocols
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Solid Waste (Lyophilized Powder & Contaminated
Debris)
Scope: Expired pure substance, weighing boats, contaminated gloves, and bench liners.

Primary Directive:Zero Landfill. All solid waste must be destroyed via incineration.

Procedure:

Containment: Place waste directly into a transparent polyethylene bag (minimum 4 mil

thickness).

Double Bagging: Seal the first bag and place it inside a second bag or a rigid High-Density

Polyethylene (HDPE) wide-mouth jar.

Labeling: Affix a hazardous waste label. Clearly print:

Contents: "Solid Waste Contaminated with TOK-8801 (Immunomodulator)"

Hazard:[10][12][13][14] "Toxic / Bioactive"[12]

Storage: Store in a designated "Cytotoxic/High-Potency" waste bin until pickup.

Liquid Waste (Stock Solutions in DMSO/Ethanol)
Scope: Unused stock solutions, reaction byproducts, or mother liquors.

Primary Directive: Do not pour down the drain. Segregate based on the solvent carrier.

Procedure:

Solvent Compatibility: TOK-8801 is typically dissolved in DMSO or Ethanol. Ensure the

waste container is compatible with these organic solvents (e.g., HDPE or Amber Glass).

Segregation:

Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as this may create

unstable reaction byproducts.
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Do NOT mix with aqueous waste streams if the solution is primarily organic solvent (to

prevent phase separation and disposal cost penalties).

Neutralization: Chemical neutralization is not recommended for TOK-8801 due to the

complexity of confirming complete deactivation of the pharmacophore. Incineration is the

only validated method.

Labeling:

Contents: "TOK-8801 in [Solvent Name] (e.g., DMSO)"

Concentration: Approx. mg/mL[12]

Hazard:[12][13][14] "Flammable (if Ethanol), Toxic, Bioactive"

Empty Container Management (RCRA Compliance)
Under strict interpretation of laboratory safety for bioactive compounds:

Triple Rinse: Triple rinse empty glass vials with a solvent capable of dissolving the residue

(e.g., Ethanol or DMSO).

Rinsate Disposal: Collect the rinsate and dispose of it as Liquid Waste (see Section 2).

Vial Disposal: Once triple-rinsed, deface the label and dispose of the glass vial in the

Glass/Sharps container. If rinsing is not feasible, dispose of the entire vial as Solid

Hazardous Waste.

Part 4: Emergency Spill Response
In the event of a spill, immediate containment is required to prevent aerosolization of the

powder or spread of the bioactive solution.
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Spill Type Immediate Action Decontamination Protocol

Powder Spill

STOP. Evacuate immediate

area. Don N95/P100

respirator.

1. Cover spill with wet paper

towels (to prevent dust).2.

Wipe up carefully; do not

sweep.3. Clean surface with

10% Bleach solution followed

by 70% Ethanol.4. Dispose of

all cleanup materials as Solid

Hazardous Waste.

Liquid Spill

STOP. Ensure ventilation.

Wear chemical-resistant

gloves (Nitrile).

1. Absorb with inert material

(vermiculite or chem-pads).2.

Place saturated absorbent in a

sealed bag.3. Wash area with

soap/water, then 70%

Ethanol.4. Dispose as Solid

Hazardous Waste.

Part 5: Regulatory & Scientific Grounding[13]
Scientific Integrity (Mechanism of Action)
TOK-8801 functions as a dihydroimidazothiazole carboxamide.[1][2][3][9] Its structural stability

implies that simple hydrolysis may not be sufficient for deactivation. Therefore, thermal

oxidation (incineration) at >1000°C is the scientifically mandated disposal method to break the

thiazole ring and carboxamide bonds, ensuring no bioactive metabolites enter the ecosystem.

Regulatory Compliance[13][15]
US EPA (RCRA): While TOK-8801 is not explicitly listed on the P-list or U-list, it falls under

the "General Duty Clause" requiring generators to identify hazards. Best practice dictates

treating it as a non-regulated hazardous waste that must be managed via a permitted

Treatment, Storage, and Disposal Facility (TSDF).

OSHA: Handle in accordance with 29 CFR 1910.1450 (Occupational Exposure to Hazardous

Chemicals in Laboratories).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for TOK-8801
(Immunomodulator)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199795/docs#proper-disposal-procedures-for-tok-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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